Cas no 25876-07-7 (2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI))

• Product Name: 2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI)
• CAS No: 25876-07-7
• MF: C₁₁H₁₆O₅
• MW: 228.241744041443
• CID: 261435
• PubChem ID: 6433942
• Update Time: 2025-04-19

2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI)
• 1-O-butyl 4-O-(oxiran-2-ylmethyl) (Z)-but-2-enedioate
• SCHEMBL11647821
• 25876-07-7
• Butyl glycidyl fumarate
• FUMARIC ACID, BUTYL 2,3-EPOXYPROPYL ESTER
• DTXSID301031007
• Butyl 2,3-epoxypropyl fumarate
• 2-Butenedioic acid (E)-, butyl oxiranylmethyl ester

• Inchi： 1S/C11H16O5/c1-2-3-6-14-10(12)4-5-11(13)16-8-9-7-15-9/h4-5,9H,2-3,6-8H2,1H3/b5-4-
• InChI Key： VBZMQBCINSHBFF-PLNGDYQASA-N
• SMILES： O1CC1COC(/C=C\C(=O)OCCCC)=O

Computed Properties

• Exact Mass: 228.09978
• Monoisotopic Mass: 228.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.0997 (rough estimate)
• Boiling Point: 290.05°C (rough estimate)
• Refractive Index: 1.4420 (estimate)
• PSA: 65.13